Cas no 90767-96-7 (Acetamide,N-(4-acetylphenyl)-2,2,2-trichloro-)

• Product name: Acetamide,N-(4-acetylphenyl)-2,2,2-trichloro-
• CAS No: 90767-96-7
• MF: C₁₀H₈Cl₃NO₂
• MW: 280.535019874573
• CID: 818959
• PubChem ID: 176519

Acetamide,N-(4-acetylphenyl)-2,2,2-trichloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-acetylphenyl)-2,2,2-trichloro-
• N-(4-acetylphenyl)-2,2,2-trichloroacetamide
• SR-01000203163
• SCHEMBL6929094
• SR-01000203163-1
• Acetanilide, 4'-acetyl-2,2,2-trichloro-
• AKOS003880801
• DTXSID30238258
• 90767-96-7
• Cambridge id 5280590

• Inchi： InChI=1S/C10H8Cl3NO2/c1-6(15)7-2-4-8(5-3-7)14-9(16)10(11,12)13/h2-5H,1H3,(H,14,16)
• InChI Key： QMZOBRFDRYVKNP-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC=C(C=C1)NC(=O)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 278.962
• Monoisotopic Mass: 278.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.49
• Boiling Point: 407.1°Cat760mmHg
• Flash Point: 200°C
• Refractive Index: 1.607